Cas no 2098111-28-3 (2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole)

• Product Name: 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole
• CAS No: 2098111-28-3
• MF: C₁₇H₁₉ClN₄
• MW: 314.812562227249
• CID: 5057111
• Update Time: 2025-10-30

2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole
• 2-benzyl-5-(6-chloropyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C17H19ClN4/c18-16-6-7-17(20-19-16)22-11-14-9-21(10-15(14)12-22)8-13-4-2-1-3-5-13/h1-7,14-15H,8-12H2
• InChI Key： PLPXQFIHKPSDAE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1CC2CN(CC3C=CC=CC=3)CC2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.9
• Topological Polar Surface Area: 32.299

Additional information on 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole

Introduction to 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole (CAS No. 2098111-28-3)

2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole, identified by the CAS number 2098111-28-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of octahydropyrrolo[3,4-c]pyrrole derivatives, which are known for their broad spectrum of biological activities and potential therapeutic applications.

The molecular framework of 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole incorporates several key functional groups, including a benzyl substituent at the 2-position and a 6-chloropyridazine moiety at the 5-position. These structural features contribute to its unique chemical properties and biological interactions. The presence of the octahydropyrrolo[3,4-c]pyrrole core suggests potential binding affinities with various biological targets, making it a promising scaffold for drug discovery.

In recent years, there has been a growing interest in exploring the pharmacological potential of octahydropyrrolo[3,4-c]pyrrole derivatives due to their ability to modulate multiple signaling pathways. Studies have demonstrated that these compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The introduction of electron-withdrawing groups such as the chloropyridazine moiety further enhances the pharmacological activity by influencing electronic distributions and binding interactions.

One of the most compelling aspects of 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole is its potential as a lead compound for developing novel therapeutic agents. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with improved efficacy and reduced toxicity. The benzyl group at the 2-position provides a handle for further chemical modifications, allowing for the optimization of pharmacokinetic properties and target specificity.

The 6-chloropyridazine substituent plays a crucial role in determining the biological activity of this compound. Chloropyridazines are known to interact with various enzymes and receptors, including those involved in metabolic pathways and neurotransmitter systems. This structural motif has been successfully incorporated into numerous drug candidates that exhibit promising preclinical results. The combination of these features makes 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole a valuable asset in medicinal chemistry research.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined the synthesis process, making it more accessible for large-scale production and structural diversification. These improvements have facilitated the exploration of novel derivatives with enhanced pharmacological profiles.

The biological evaluation of 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole has revealed several intriguing findings. In vitro studies have shown that this compound exhibits inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Additionally, preliminary data suggest that it may interact with receptors involved in pain perception and neurotransmission, making it a candidate for developing treatments for chronic pain disorders.

Another area of interest is the potential application of 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole in oncology research. Heterocyclic compounds derived from octahydropyrrolo[3,4-c]pyrroles have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The unique structural features of this compound may enable it to disrupt critical signaling pathways that drive tumor growth and metastasis. Further investigation is warranted to fully elucidate its antitumor potential.

The synthesis and characterization of 2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole also highlight the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from multiple disciplines, researchers can accelerate the discovery process and develop more effective therapeutic strategies. The compound serves as a testament to the power of combinatorial chemistry and structure-based drug design in identifying novel bioactive molecules.

In conclusion,2-Benzyl-5-(6-chloropyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole (CAS No. 2098111-28-3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in anti-inflammatory therapy, pain management, oncology,and other therapeutic areas make it an attractive candidate for further development. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.